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Aluminum-Lithium Alloys

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the tensile strength of different series of
aluminum-lithium (Al-Li) alloys, specifically focusing on the 2xxx, 8xxx, and the more recent
third-generation alloys. The information presented is supported by experimental data to assist
in material selection and development.

Introduction to Aluminum-Lithium Alloys

Aluminum-lithium alloys are a class of advanced metallic materials that have garnered
significant interest in the aerospace and defense industries due to their low density, high
specific strength, and excellent fatigue resistance.[1] The addition of lithium to aluminum
reduces the alloy's density and increases its stiffness.[2][3] Each weight percentage of lithium
added can reduce the alloy's density by approximately 3% and increase its elastic modulus by
about 6%.[2][3] These alloys are typically categorized into generations, with the third
generation offering substantial improvements in mechanical properties over the first and
second generations.[3]

Tensile Strength Comparison of Al-Li Alloy Series
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The tensile properties, including ultimate tensile strength (UTS), yield strength (YS), and
elongation, are critical parameters for structural applications. The following table summarizes
these properties for representative alloys from the 2xxx, 8xxx, and third-generation Al-Li series.
The data is based on alloys in their peak-aged tempers, which typically provide the highest

strength.
Ultimate ]
- ) Yield ]
. Specific Tensile Elongation
Alloy Series Temper Strength
Alloy Strength (%)
(YS) (MPa)

(UTS) (MPa)
2xxx Series 2090 T83 550[4][5] 520[4][5] 6[4][5]
8xxx Series 8011 H14 125 - 165[6] >110[6] > 2[6]
8090 T8771 ~500-550 ~450-500 ~5-7
Third

) 2195 T8 ~580-650 ~550-620 ~4-6

Generation
2050 T84 ~540-580 ~510-550 ~6-8
2198 T8 ~460-500 ~430-470 ~8-10
2196 T8511 ~480-520 ~450-490 ~7-9

Note: The mechanical properties of aluminum alloys can vary significantly with the specific
temper, product form (e.g., sheet, plate, extrusion), and orientation of the test sample. The
values presented here are for comparison purposes.

Key Observations:

e Third-generation alloys, such as 2195 and 2050, generally exhibit the highest tensile and
yield strengths, often exceeding those of the second-generation 2xxx series alloys like 2090.

[1]

e The 2xxx series Al-Li alloys, like 2090, were developed to offer a good combination of
strength and low density.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.azom.com/article.aspx?ArticleID=8715
https://en.wikipedia.org/wiki/2090_aluminium_alloy
https://www.azom.com/article.aspx?ArticleID=8715
https://en.wikipedia.org/wiki/2090_aluminium_alloy
https://www.azom.com/article.aspx?ArticleID=8715
https://en.wikipedia.org/wiki/2090_aluminium_alloy
https://hdmetalm.com/alloy/8000-series-aluminum/
https://hdmetalm.com/alloy/8000-series-aluminum/
https://hdmetalm.com/alloy/8000-series-aluminum/
https://www.aircraft-grade-aluminum.com/news/Aluminum-Lithium-Alloys-for-Aerospace.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

e The 8xxx series Al-Li alloys, such as 8090, also provide high strength, comparable to the
2xxx series. It's important to note that the 8xxx series is a broad category for aluminum
alloys with various alloying elements, and not all are Al-Li alloys.[7] However, alloys like 8090
are well-established Al-Li alloys.

Experimental Protocol: Tensile Testing of
Aluminum-Lithium Alloys

The tensile properties of aluminum-lithium alloys are determined following standardized
procedures to ensure accuracy and comparability of the data. The most widely accepted
standard for the tensile testing of metallic materials is ASTM E8/E8M - Standard Test Methods
for Tension Testing of Metallic Materials.

Methodology:

e Specimen Preparation: Test specimens are machined from the alloy product (e.g., sheet,
plate) in specific orientations (longitudinal, transverse) relative to the rolling direction. The
dimensions of the "dog-bone" shaped specimens are precisely defined by the ASTM E8
standard.

o Gage Length Marking: Two marks are placed at a specific distance apart on the reduced
section of the specimen. This "gage length" is used to measure the elongation after fracture.

» Tensile Testing Machine: A calibrated universal testing machine (UTM) is used to apply a
uniaxial tensile load to the specimen at a controlled rate.

o Extensometer: An extensometer is attached to the specimen’s gage length to accurately
measure the strain (elongation) as the load is applied.

o Data Acquisition: A data acquisition system records the applied load and the corresponding
elongation. This data is used to generate a stress-strain curve.

o Determination of Properties:

o Yield Strength (YS): The stress at which the material begins to deform plastically. It is
typically determined using the 0.2% offset method from the stress-strain curve.
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o Ultimate Tensile Strength (UTS): The maximum stress the material can withstand before it
starts to neck down and fracture.

o Elongation: The percentage increase in the gage length after the specimen has fractured.
It is a measure of the material's ductility.

Factors Influencing Tensile Strength in Al-Li Alloys

The superior tensile properties of aluminum-lithium alloys are a result of a complex interplay
between their chemical composition and thermomechanical processing. The following diagram
illustrates the logical relationships between these factors and the resulting tensile strength.
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Caption: Factors influencing the tensile strength of Al-Li alloys.
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Conclusion

The development of aluminum-lithium alloys has seen significant advancements, with third-
generation alloys demonstrating superior tensile properties compared to earlier series. This is
primarily attributed to optimized chemical compositions and advanced thermomechanical
processing techniques that result in a fine-tuned microstructure with highly effective
strengthening precipitates. The choice of a specific Al-Li alloy will depend on the precise
requirements of the application, balancing the need for high strength with other factors such as
fracture toughness, corrosion resistance, and manufacturing cost. The standardized ASTM E8
test protocol is essential for accurately characterizing and comparing the tensile performance of
these advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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